2-ethoxy-N-(4-phenoxyphenyl)benzamide

• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4g/mol
• IUPAC Name: 2-ethoxy-N-(4-phenoxyphenyl)benzamide
• InChI: InChI=1S/C21H19NO3/c1-2-24-20-11-7-6-10-19(20)21(23)22-16-12-14-18(15-13-16)25-17-8-4-3-5-9-17/h3-15H,2H2,1H3,(H,22,23)
• InChI Key: JODHWOWJUWOKIF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3

Description

2-Ethoxy-N-(4-phenoxyphenyl)benzamide is a benzamide derivative characterized by an ethoxy substituent at the ortho position of the benzoyl ring and a 4-phenoxyphenyl group attached to the amide nitrogen. This compound is synthesized via coupling reactions, as demonstrated in the preparation of EB 2–6, where 2-iodo-N-(4-phenoxyphenyl)benzamide serves as a precursor, yielding a brown solid with a 33% yield after purification . Its structural features make it relevant in medicinal chemistry, particularly as a scaffold for kinase inhibitors, such as SPAK inhibitors targeting WNK signaling pathways .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural and Physicochemical Properties

The ethoxy and phenoxyphenyl substituents significantly influence molecular weight, polarity, and lipophilicity. Key analogues and their properties are summarized below:

Compound Name	Molecular Formula	Molecular Weight	logP	Key Substituents	Biological Relevance
2-Ethoxy-N-(4-phenoxyphenyl)benzamide	C21H19NO3	333.38*	~3.29†	2-ethoxy, 4-phenoxyphenyl	Kinase inhibition
2-Ethoxy-N-(4-iodophenyl)benzamide	C15H14INO2	367.18	—	4-iodophenyl	Potential radioimaging agent
2-Ethoxy-N-(4-methylbenzyl)benzamide	C17H19NO2	269.34	—	4-methylbenzyl	Not reported
2-Ethoxy-N-[(4-fluorophenyl)methyl]benzamide	C16H16FNO2	273.30	3.29	4-fluorophenylmethyl	High lipophilicity

*Calculated based on formula. †Estimated from analogues (e.g., fluorinated variant ).

Key Observations :

• Lipophilicity : The ethoxy group increases logP compared to methoxy or hydrophilic substituents, enhancing membrane permeability .
• Phenoxyphenyl vs.

Enzyme Inhibition

• PCAF HAT Inhibition: Benzamides with long acyl chains (e.g., 2-tetradecanoylamino-1-(3-carboxyphenyl)benzamide) show 79% inhibition, highlighting the role of lipophilic side chains . The ethoxy group in the title compound may similarly enhance binding to hydrophobic enzyme pockets.
• Potassium Channel Modulation: 3-Nitro-N-(4-phenoxyphenyl)benzamide (ICA-105574) removes hERG channel inactivation, whereas the ethoxy substituent in the title compound may alter selectivity for kinase targets .

Antioxidant Activity

• Benzamide Derivatives: N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide exhibits 86.6% antioxidant inhibition, suggesting electron-donating groups (e.g., hydroxyl) enhance activity . The ethoxy group’s electron-donating nature may confer moderate antioxidant properties.